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Compound of Interest

Compound Name:
2-Chloro-1-(3-chloro-phenyl)-

ethanol

Cat. No.: B026062 Get Quote

2-Chloro-1-(3-chloro-phenyl)-ethanol (CAS No. 106262-93-5) is a key chemical intermediate

with significant applications in the pharmaceutical industry. Notably, it serves as a precursor in

the synthesis of various active pharmaceutical ingredients (APIs), including the preparation of

β3-adrenergic receptor agonists and specific enantiomers like (R)-2-chloro-1-(m-

chlorophenyl)ethanol.[1][2] The efficacy, safety, and stability of the final drug product are

inextricably linked to the purity of its intermediates. Impurities, which can include unreacted

starting materials, by-products, or stereoisomers, can lead to downstream reaction failures,

reduced yields, and the formation of potentially toxic substances.

This guide provides detailed purification protocols for 2-Chloro-1-(3-chloro-phenyl)-ethanol,
designed for researchers, chemists, and process development professionals. The

methodologies are grounded in the physicochemical properties of the molecule and are

designed to be robust, scalable, and verifiable. We will explore essential techniques ranging

from initial work-up to high-resolution chromatographic separation, explaining the scientific

rationale behind each procedural choice.

Compound Profile & Safety Mandates
A thorough understanding of the compound's properties is fundamental to designing an

effective purification strategy. The polarity of the hydroxyl group combined with the chloro-

substituted phenyl ring dictates its solubility and chromatographic behavior, while its thermal

stability influences the applicability of distillation methods.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b026062?utm_src=pdf-interest
https://www.benchchem.com/product/b026062?utm_src=pdf-body
https://www.researchgate.net/publication/257441650_Preparation_of_R-2-chloro-1-m-chlorophenylethanol_by_Lipozyme_TL_IM-catalyzed_second_resolution
https://www.pharmaffiliates.com/en/106262-93-5-2-chloro-1-3-chloro-phenyl-ethanol-pa270018434.html
https://www.benchchem.com/product/b026062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data Summary
The key properties of 2-Chloro-1-(3-chloro-phenyl)-ethanol are summarized below.

Property Value Source

CAS Number 106262-93-5 [3]

Molecular Formula C₈H₈Cl₂O [3]

Molecular Weight 191.05 g/mol [3]

Appearance Colorless to Yellow Liquid [3]

Boiling Point 284.6°C at 760 mmHg [4]

Flash Point 119.4°C [4]

pKa (Predicted) 12.94 ± 0.20 [3]

Refractive Index (Predicted) 1.568 [4]

GHS Hazard Information & Safe Handling Protocols
2-Chloro-1-(3-chloro-phenyl)-ethanol is classified with specific hazards that mandate strict

safety protocols.[3][5] Adherence to these guidelines is non-negotiable for ensuring operator

safety.

Hazard Classification:

Skin Irritation (Category 2)[3]

Serious Eye Irritation (Category 2)[3]

May cause respiratory irritation (Category 3)[3][6]

Mandatory Safety Precautions:

P280: Wear protective gloves, protective clothing, and eye/face protection.[6]

P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]
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P271: Use only outdoors or in a well-ventilated area.[6]

IF ON SKIN (P302+P352): Wash with plenty of water. If skin irritation occurs, seek medical

attention.[3]

IF IN EYES (P305+P351+P338): Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek

medical attention.[3]

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.[6]

Purification Workflow: From Crude Reaction Mixture
to High-Purity Isolate
The purification of 2-Chloro-1-(3-chloro-phenyl)-ethanol typically follows a multi-step

approach, beginning with a preliminary clean-up via liquid-liquid extraction, followed by a high-

resolution technique like flash column chromatography.

Phase 1: Aqueous Extractive Work-up
Causality: The initial step post-synthesis is designed to remove the bulk of inorganic salts,

water-soluble reagents, and acidic or basic by-products. A mild basic wash, such as with

sodium bicarbonate, is effective for neutralizing any residual acid catalysts or acidic impurities.

This significantly reduces the complexity of the mixture before it is subjected to

chromatography.

Quenching: Cool the crude reaction mixture to room temperature.

Dilution: Dilute the mixture with an appropriate organic solvent in which the target compound

is highly soluble (e.g., Dichloromethane or Ethyl Acetate). A volume 3-5 times that of the

initial reaction volume is recommended.

Transfer: Transfer the diluted mixture to a separatory funnel.

Neutralizing Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[7]

Invert the funnel gently, venting frequently to release any evolved gas (CO₂). Shake

vigorously for 1-2 minutes.
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Phase Separation: Allow the layers to separate completely. Drain and collect the bottom

organic layer.

Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride

(brine). This step helps to break up any emulsions and removes the majority of residual

water.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).[7]

Filtration & Concentration: Filter off the drying agent and concentrate the organic solvent

under reduced pressure using a rotary evaporator to yield the crude, pre-purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b026062?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/257441650_Preparation_of_R-2-chloro-1-m-chlorophenylethanol_by_Lipozyme_TL_IM-catalyzed_second_resolution
https://www.pharmaffiliates.com/en/106262-93-5-2-chloro-1-3-chloro-phenyl-ethanol-pa270018434.html
https://www.guidechem.com/encyclopedia/2-chloro-1-3-chloro-phenyl-eth-dic226007.html
https://www.lookchem.com/ProductWholeProperty_LCPL583364.htm
https://www.tcichemicals.com/BE/en/sds/C2907_EU_6N.pdf
https://www.echemi.com/sds/s-2-chloro-1-phenyl-ethanol-pid_Rock23371.html
http://pstorage-acs-6854636.s3.amazonaws.com/4146559/ol301520d_si_001.pdf
https://www.benchchem.com/product/b026062#purification-techniques-for-2-chloro-1-3-chloro-phenyl-ethanol
https://www.benchchem.com/product/b026062#purification-techniques-for-2-chloro-1-3-chloro-phenyl-ethanol
https://www.benchchem.com/product/b026062#purification-techniques-for-2-chloro-1-3-chloro-phenyl-ethanol
https://www.benchchem.com/product/b026062#purification-techniques-for-2-chloro-1-3-chloro-phenyl-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b026062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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